Cas no 1024677-85-7 (1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester)

1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester structure

1024677-85-7 structure

Product Name:1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester

CAS No:1024677-85-7

MF:C₁₉H₂₅BBrNO₄

MW:422.121104955673

MDL:MFCD12407263

CID:841577

PubChem ID:53217221

Update Time:2025-04-19

1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 1-BOC-5-BROMOINDOLE-3-BORONIC ACID PINACOL ESTER
- tert-Butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
- tert-butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
- 1-tert-Butoxycarbonyl-5-bromoindole-3-boronic acid pinacol ester
- tert-butyl 5-broMo-3-(tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
- 1H-Indole-1-carboxylic acid, 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
- ZMQSMCBTNUUULC-UHFFFAOYSA-N
- OR360714
- AX8230099
- ST24025955
- tert-butyl 5-bromo-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole-1-carboxylate
- 1H-Indole-1-carboxylic acid, 5-bromo-3-(4,4,5,5-tetramethyl-
- DTXSID20682322
- AS-43909
- TERT-BUTYL5-BROMO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-1-CARBOXYLATE
- SCHEMBL9904358
- ZQB67785
- MFCD12407263
- CS-0173854
- 1024677-85-7
- DA-16212
- AKOS015834576
- 1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester
- MDL： MFCD12407263
- Inchi： 1S/C19H25BBrNO4/c1-17(2,3)24-16(23)22-11-14(13-10-12(21)8-9-15(13)22)20-25-18(4,5)19(6,7)26-20/h8-11H,1-7H3
- InChI Key： ZMQSMCBTNUUULC-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(B1OC(C)(C)C(C)(C)O1)=CN2C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 421.10600
Monoisotopic Mass: 421.10600g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7

Experimental Properties

Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
PSA: 49.69000
LogP: 4.48620

1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	091523-250mg	tert-Butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, 95+%	1024677-85-7	95+%	250mg	$243.00	2023-09-09
Matrix Scientific	091523-1g	tert-Butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, 95+%	1024677-85-7	95+%	1g	$538.00	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B907096-1g	tert-Butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1024677-85-7	95%	1g	3,170.70	2021-05-17
TRC	B643953-25mg	1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester	1024677-85-7		25mg	$ 64.00	2023-04-18
TRC	B643953-50mg	1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester	1024677-85-7		50mg	$ 81.00	2023-04-18
TRC	B643953-100mg	1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester	1024677-85-7		100mg	$ 121.00	2023-04-18
TRC	B643953-250mg	1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester	1024677-85-7		250mg	$ 207.00	2023-04-18
Alichem	A199007766-1g	tert-Butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1024677-85-7	95%	1g	$542.79	2023-09-04
Chemenu	CM135379-250mg	tert-Butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1024677-85-7	98%	250mg	$166	2023-01-13
Chemenu	CM135379-1g	tert-Butyl 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1024677-85-7	98%	1g	$302	2023-01-13

1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester Suppliers

Amadis Chemical Company Limited

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(CAS:1024677-85-7)1-Boc-5-bromoindole-3-boronic Acid Pinacol Ester

Order Number:A896796

Stock Status:in Stock

Quantity:1g/250mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:56

Price ($):327.0/176.0

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